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Compound of Interest

Compound Name: hCAXII-IN-5

Cat. No.: B12409354 Get Quote

The following provides essential safety and logistical information for the proper disposal of

hCAXII-IN-5, a potent and selective human carbonic anhydrase XII (hCAXII) inhibitor.[1] As this

compound is an active biological agent intended for research, it must be handled and disposed

of as hazardous chemical waste. These procedures are based on established guidelines for

handling cytotoxic and hazardous research materials.[2][3][4][5]

Chemical and Safety Data
While a specific Safety Data Sheet (SDS) for hCAXII-IN-5 is not publicly available, the following

information has been compiled from supplier data and general safety guidelines for hazardous

research chemicals. Researchers must handle this compound with the appropriate care,

utilizing personal protective equipment (PPE) at all times.[6][7]
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Property Data Source

Product Name hCAXII-IN-5 [1]

Synonym Compound 6o [1]

CAS Number 2414629-92-6 [1]

Function
Potent and selective hCAXII

inhibitor
[1]

Target Ki 1.0 nM for hCAXII [1]

Handling

Use personal protective

equipment (gloves, lab coat,

eye protection). Avoid dust

formation and inhalation.[6][8]

General SDS

Storage

Store at room temperature in a

dry, cool, well-ventilated place.

Keep container tightly closed.

[1][6]

MedChemExpress, General

SDS

Disposal Method

Treat as

hazardous/chemotherapeutic

waste. Do not dispose of in

regular trash or down the

drain.[5]

General Guidelines

Experimental Protocols: Disposal Procedures
The proper disposal of hCAXII-IN-5 is critical to ensure laboratory safety and environmental

protection. The following step-by-step protocol should be followed.

Personal Protective Equipment (PPE)
Before handling hCAXII-IN-5 in any form (pure compound, solutions, or contaminated

materials), personnel must wear the following PPE:

Gloves: Two pairs of chemotherapy-rated gloves are recommended.
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Lab Coat: A disposable or dedicated lab coat.

Eye Protection: Safety goggles or a face shield.

Respiratory Protection: A NIOSH-certified respirator should be used if there is a risk of

aerosolization or if handling the powder outside of a containment hood.[7]

Waste Segregation and Collection
Proper segregation of waste is mandatory to ensure safe and compliant disposal.

Unused/Expired Compound:

Keep the compound in its original, tightly sealed container.

Label the container clearly as "Hazardous Chemical Waste" and include the full chemical

name: "hCAXII-IN-5".

Arrange for pickup through your institution's Environmental Health & Safety (EH&S)

department.[5]

Solid Waste:

This category includes contaminated PPE (gloves, lab coats), plasticware (pipette tips,

tubes), and bench paper.

Place all solid waste into a designated, leak-proof, puncture-resistant container lined with

a yellow chemotherapeutic waste bag.[5]

The container must be clearly labeled "Chemotherapeutic Waste" or "Cytotoxic Waste".[3]

[5]

Once the container is full (do not overfill), seal the bag and the container lid.

Store in a designated, secure area until collection by EH&S.

Liquid Waste:

This includes any solutions containing hCAXII-IN-5.
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Collect all liquid waste in a dedicated, leak-proof, and shatter-resistant container (e.g., a

plastic or coated glass bottle) with a secure screw-top cap.

The container must be clearly labeled "Hazardous Liquid Waste" with the full chemical

name and approximate concentration.

Do not pour any liquid waste containing hCAXII-IN-5 down the drain.[5]

Store the sealed container in a secondary containment bin in a designated, secure area

until collection by EH&S.

Spill Management
In the event of a spill, immediate action is required to contain the material and protect

personnel.

Alert Others: Immediately notify personnel in the vicinity.

Secure the Area: Restrict access to the spill area.

Don PPE: If not already wearing it, put on the full required PPE, including respiratory

protection.

Contain the Spill:

For solid spills: Gently cover the powder with absorbent pads or granules from a chemical

spill kit to avoid raising dust.

For liquid spills: Cover the spill with absorbent material, starting from the outside and

working inward.

Clean the Area:

Carefully collect all contaminated absorbent materials using forceps or other tools.

Place all materials into the designated solid chemotherapeutic waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12409354?utm_src=pdf-body
https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontaminate the spill surface according to your laboratory's standard operating

procedures for hazardous compounds. This typically involves washing the area with a

suitable detergent and then rinsing.

Report the Spill: Report the incident to your laboratory supervisor and EH&S office as

required by institutional policy.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of materials

contaminated with hCAXII-IN-5.

hCAXII-IN-5 Disposal Workflow
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Caption: Decision workflow for segregating and disposing of hCAXII-IN-5 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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